Cas no 272459-83-3 (3-Phenylbenzo[b]thiophen-2-ylamine)
272459-83-3 structure
Product Name:3-Phenylbenzo[b]thiophen-2-ylamine
CAS No:272459-83-3
MF:C14H11NS
MW:225.308841943741
CID:2930643
Update Time:2023-08-10
3-Phenylbenzo[b]thiophen-2-ylamine Chemical and Physical Properties
Names and Identifiers
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- 3-phenylbenzo[b]thiophen-2-ylamine
- 3-Phenylbenzo[b]thiophene-2-amine
- 3-Phenyl-benzo[b]thiophen-2-ylamine
- 3-Phenylbenzo[b]thiophen-2-ylamine
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- Inchi: 1S/C14H11NS/c15-14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9H,15H2
- InChI Key: XAHXVXXPFMMCBU-UHFFFAOYSA-N
- SMILES: S1C(=C(C2C=CC=CC=2)C2C=CC=CC1=2)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- XLogP3: 4.2
- Topological Polar Surface Area: 54.3
3-Phenylbenzo[b]thiophen-2-ylamine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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